3-amino-N-(3-phenoxyphenyl)benzamide

• IUPAC Name: 3-amino-N-(3-phenoxyphenyl)benzamide
• InChI: InChI=1S/C19H16N2O2/c20-15-7-4-6-14(12-15)19(22)21-16-8-5-11-18(13-16)23-17-9-2-1-3-10-17/h1-13H,20H2,(H,21,22)
• InChI Key: ZSGPVUGGPFNISU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)NC(=O)C3=CC(=CC=C3)N
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol

Description

3-amino-N-(3-phenoxyphenyl)benzamide is an organic compound with the molecular formula C19H16N2O2 It is a derivative of benzamide, featuring an amino group and a phenoxyphenyl group attached to the benzamide core

Preparation Methods

Acyl Chloride Formation

The synthesis begins with 3-nitrobenzoic acid , which is converted to its acyl chloride derivative using triphosgene (bis(trichloromethyl) carbonate). This reagent, noted for its stability and efficiency, replaces traditional thionyl chloride or oxalyl chloride, minimizing corrosive byproducts.

Reaction Conditions :

• Solvent : Toluene (non-polar, facilitates HCl gas removal).

• Temperature : 0°C to room temperature.

• Catalyst : Pyridine-triethylamine mixture (1:9 mass ratio) to neutralize HCl.

Mechanism :

\text{3-Nitrobenzoic acid} + \text{Triphosgene} \xrightarrow{\text{Toluene, 0°C}} \text{3-Nitrobenzoyl chloride} + \text{CO}_2 + \text{HCl} $$
The yield of 3-nitrobenzoyl chloride under these conditions reaches 90–92% .

Amide Bond Formation with 3-Phenoxyaniline

The acyl chloride reacts with 3-phenoxyaniline in the presence of a phase-transfer catalyst (e.g., hexadecyltrimethylammonium chloride ) to enhance nucleophilicity.

Procedure :

• Base : 28% aqueous ammonia.
• Solvent : Toluene-water biphasic system.
• Temperature : ≤40°C to prevent decomposition.

Reaction :

\text{3-Nitrobenzoyl chloride} + \text{3-Phenoxyaniline} \xrightarrow{\text{Phase-transfer catalyst}} \text{3-Nitro-N-(3-phenoxyphenyl)benzamide} + \text{HCl} $$
Yields for this step are reported at 97–98% .

Nitro Group Reduction

The final step involves catalytic hydrogenation of the nitro group to an amine using 5% palladium on carbon under hydrogen pressure (0.5–1 MPa).

Optimized Parameters :

• Temperature : 50–70°C.

• Pressure : 0.1–1 MPa.

• Catalyst Loading : 1:80–85 mass ratio to substrate.

Outcome :

\text{3-Nitro-N-(3-phenoxyphenyl)benzamide} \xrightarrow{\text{H}_2, \text{Pd/C}} \text{3-Amino-N-(3-phenoxyphenyl)benzamide} $$
This step achieves a yield of 94–95% , with palladium catalyst recovery exceeding 99%.

Direct Coupling Using Phosphine-Based Reagents

Reagent Selection and Mechanism

A single-pot method employs triphenylphosphine (PPh₃) and iodine (I₂) to activate the carboxylic acid directly, bypassing acyl chloride isolation. This approach, adapted from N-benzylbenzamide synthesis, avoids moisture-sensitive intermediates.

Reaction Scheme :

• Activation :

\text{PPh}_3 + \text{I}_2 \rightarrow \text{Ph}_3\text{P=O} + 2\text{HI} $$
HI protonates the carboxylic acid, forming a reactive intermediate.

• Coupling :

  \text{3-Aminobenzoic acid} + \text{3-Phenoxyaniline} \xrightarrow{\text{PPh}_3-\text{I}_2, \text{Et}_3\text{N}} \text{3-Amino-N-(3-phenoxyphenyl)benzamide} + \text{Byproducts} $$

Conditions :

• Solvent : Dichloromethane.

• Base : Triethylamine (stochiometric).

• Temperature : 0°C to room temperature.

Yield : Up to 99% for analogous benzamides.

Advantages and Limitations

• Pros : Reduced steps, no need for anhydrous conditions.

• Cons : Requires stoichiometric PPh₃, generating triphenylphosphine oxide waste.

Alternative Approaches and Modifications

Enzymatic Amidation

Recent advances propose lipase-catalyzed amidation in non-aqueous media. While environmentally benign, yields remain suboptimal (<70%) for aromatic substrates.

Microwave-Assisted Synthesis

Microwave irradiation accelerates reaction times by 50–70%, particularly in the nitro reduction step, but scalability is limited.

Comparative Analysis of Methods

Parameter	Stepwise Acylation	Direct Coupling
Total Yield	82–85%	90–95%
Reaction Steps	3	1
Catalyst Cost	High (Pd/C)	Moderate (PPh₃/I₂)
Environmental Impact	Solvent recovery	Phosphine waste
Scalability	Industrial	Lab-scale

Optimization Strategies and Industrial Considerations

Solvent Recycling

Toluene and dichloromethane are distilled and reused, reducing costs by 30–40%.

Catalyst Recycling

Palladium catalysts are recovered via hot filtration, with negligible activity loss over five cycles.

Process Intensification

Continuous-flow reactors enhance heat transfer during exothermic acyl chloride formation, improving safety and throughput.

Chemical Reactions Analysis

Types of Reactions

3-amino-N-(3-phenoxyphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro derivatives can be reduced back to the amino group.

Substitution: The phenoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions include nitro derivatives, reduced amines, and substituted phenoxy derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3-amino-N-(3-phenoxyphenyl)benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-amino-N-(3-phenoxyphenyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

3-amino-N-(4-phenoxyphenyl)benzamide: A closely related compound with a similar structure but different substitution pattern.

N-(3-aminophenyl)benzamide: Another related compound with a different functional group arrangement.

Uniqueness

3-amino-N-(3-phenoxyphenyl)benzamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of both an amino group and a phenoxy group on the benzamide core provides distinct properties compared to other similar compounds .

Q & A

Q. What are the optimal synthetic routes for 3-amino-N-(3-phenoxyphenyl)benzamide, and how do reaction conditions influence yield?

The synthesis typically involves coupling 3-aminobenzoic acid derivatives with 3-phenoxyaniline. A common method uses coupling agents like DCC (N,N’-dicyclohexylcarbodiimide) or EDCI with DMAP as a catalyst in anhydrous solvents (e.g., DCM) under nitrogen . Base additives (e.g., triethylamine) neutralize HCl byproducts. Yield optimization requires precise stoichiometry, controlled temperature (0–25°C), and purification via column chromatography or recrystallization. For example, similar benzamides achieve ~75% yield under these conditions .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound?

• NMR (¹H/¹³C): Confirms amine (-NH₂) and amide (-CONH-) protons, with aromatic signals between δ 6.5–8.5 ppm .
• IR: Peaks at ~1650 cm⁻¹ (amide C=O) and ~3400 cm⁻¹ (N-H stretching) .
• X-ray diffraction: Monoclinic systems (e.g., P2₁/c) resolve bond lengths/angles (e.g., C=O ~1.22 Å, C-N ~1.34 Å), validated via SHELXL refinement .

Q. What biological activities are associated with structurally similar benzamides, and how might these inform research on this compound?

Analogous compounds exhibit enzyme inhibition (e.g., CTPS1 in cancer cell assays ), antimicrobial activity (via disruption of bacterial membranes), and receptor modulation (e.g., G-protein-coupled receptors) . Structure-activity relationship (SAR) studies suggest the 3-phenoxyphenyl group enhances lipophilicity and target binding .

Q. How do solubility and stability profiles impact experimental design?

• Solubility: Low in water; requires DMSO or DMF for biological assays. Solubility in organic solvents: DCM > MeOH > EtOAc .
• Stability: Sensitive to light/moisture; store at -20°C under inert gas. Degrades under strong acids/bases via hydrolysis of the amide bond .

Advanced Research Questions

Q. How can computational modeling predict binding modes and pharmacokinetic properties?

Molecular docking (AutoDock, Schrödinger) using crystal structures (PDB) identifies interactions with targets like kinases or proteases. ADMET predictions (SwissADME) suggest moderate bioavailability (LogP ~3.2) and CYP450 metabolism . MD simulations (GROMACS) assess stability of ligand-receptor complexes .

Q. What strategies resolve contradictions in reported synthetic yields or bioactivity data?

• Yield discrepancies: Optimize stoichiometry (e.g., 1.2:1 acyl chloride:amine ratio) or switch coupling agents (e.g., HATU vs. DCC) .
• Bioactivity variability: Validate assays with positive controls (e.g., 3-aminobenzamide for PARP inhibition ) and standardize cell lines (e.g., KMS-11 myeloma cells ).

Q. What role do substituents on the phenyl rings play in modulating biological activity?

• Phenoxy group: Enhances π-π stacking with aromatic residues in enzyme active sites .
• Amino group (-NH₂): Acts as a hydrogen bond donor; methylation reduces activity by 60% in SAR studies .

Q. How can high-resolution mass spectrometry (HRMS) and LC-MS/MS address degradation product identification?

HRMS (Q-TOF) identifies fragments (e.g., m/z 319.1 [M+H]⁺ ), while LC-MS/MS tracks degradation pathways (e.g., oxidation to nitro derivatives under KMnO₄) .

Q. What experimental designs mitigate cytotoxicity in cell-based assays?

• Dose optimization: Use IC₅₀ values (e.g., 2 µM for CTPS1 inhibition ).
• Control experiments: Include 3-aminobenzamide to isolate poly-ADP-ribose synthetase effects .

Q. How does crystallographic data inform co-crystallization studies with target proteins?

SHELX-refined structures guide soaking experiments (e.g., with kinases) to resolve binding conformations. Twinning analysis (SHELXD) improves phase solutions for low-symmetry systems .